Cas no 152766-36-4 (Hexanamide,2-cyano-2-methyl-)

Hexanamide,2-cyano-2-methyl- structure
Hexanamide,2-cyano-2-methyl- structure
Product Name:Hexanamide,2-cyano-2-methyl-
CAS No:152766-36-4
MF:C8H14N2O
MW:154.209561824799
CID:99135
PubChem ID:131848846
Update Time:2025-04-18

Hexanamide,2-cyano-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Hexanamide,2-cyano-2-methyl-
    • 152766-36-4
    • Hexanamide, 2-cyano-2-methyl-
    • Hexanamide, 2-cyano-2-methyl-
    • DB-287479
    • Inchi: 1S/C8H14N2O/c1-3-4-5-8(2,6-9)7(10)11/h3-5H2,1-2H3,(H2,10,11)
    • InChI Key: DILPJBHEEVJVTO-UHFFFAOYSA-N
    • SMILES: O=C(C(C#N)(C)CCCC)N

Computed Properties

  • Exact Mass: 154.11072
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 66.88
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